Cas no 1184397-90-7 ([(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine)

• Product Name: [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine
• CAS No: 1184397-90-7
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 4576010
• Update Time: 2025-05-26

[(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine
• 4-methyl-N-[(5-methylfuran-2-yl)methyl]pentan-1-amine

• Inchi： 1S/C12H21NO/c1-10(2)5-4-8-13-9-12-7-6-11(3)14-12/h6-7,10,13H,4-5,8-9H2,1-3H3
• InChI Key： TYAQKOWKXADIMC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNCCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine

Introduction to [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 1184397-90-7 and the product name [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and recent research findings that highlight its importance in the chemical and pharmaceutical industries.

The molecular structure of [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine consists of a complex arrangement of carbon and hydrogen atoms, featuring a furan ring substituted with a methyl group at the 5-position and an amine functional group at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions and applications. The presence of the amine group also suggests potential interactions with biological targets, which has been a focal point in recent research.

In terms of synthesis, [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine can be prepared through multiple pathways, including nucleophilic substitution reactions and condensation processes. Advanced synthetic techniques have enabled researchers to optimize yield and purity, making it more accessible for industrial applications. The development of efficient synthetic routes is crucial for scaling up production and ensuring cost-effectiveness, which are essential factors in pharmaceutical manufacturing.

The compound's potential applications are vast and span across multiple sectors. In pharmaceutical research, [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine has been explored as a precursor in the synthesis of novel bioactive molecules. Its structural features make it a versatile building block for drug discovery programs targeting various diseases. Recent studies have highlighted its role in developing compounds with anti-inflammatory and antimicrobial properties, demonstrating its therapeutic potential.

Beyond pharmaceuticals, this compound has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer formulations, where it can act as a modifier or cross-linking agent. The ability to enhance material properties such as flexibility and thermal stability has made [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine an attractive candidate for advanced material development.

The latest research in this field has uncovered new insights into the reactivity and functionality of [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine. Studies have demonstrated its ability to participate in catalytic processes, where it can facilitate reactions that would otherwise be inefficient or impossible under standard conditions. This has opened up new avenues for catalytic chemistry and industrial applications.

In conclusion, the compound with CAS number 1184397-90-7 and the product name [(5-Methylfuran-2-yl)methyl](4-methylpentyl)amine represents a significant advancement in chemical research. Its unique structure, versatile synthesis methods, and broad range of applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.